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Compound of Interest

Compound Name:
2-Amino-4-

hydroxybenzenesulfonic acid

Cat. No.: B1211229 Get Quote

An In-depth Technical Guide to 2-Aminophenol-4-sulfonic acid (CAS 98-37-3)

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Aminophenol-4-sulfonic acid (CAS 98-37-3), intended for researchers,

scientists, and professionals in drug development. This document details experimental

methodologies for key physical and chemical property determination and outlines a synthetic

route to the compound.

Physical and Chemical Properties
2-Aminophenol-4-sulfonic acid is an important intermediate in the synthesis of various dyes

and has potential applications in other areas of chemical research.[1] The physical and

chemical data for this compound are summarized below.

Table 1: Physical Properties of 2-Aminophenol-4-sulfonic acid
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Property Value Source

Melting Point ≥300 °C [2][3][4][5]

Appearance
Rhombic brown crystals or off-

white solid
[2][4]

Water Solubility <0.1 g/100 mL at 21.5 °C [3]

Density 1.5149 g/cm³ (rough estimate) [2]

Vapor Pressure 0 Pa at 25 °C [2]

Refractive Index 1.5500 (estimate) [2]

Table 2: Chemical and Spectroscopic Properties of 2-Aminophenol-4-sulfonic acid

Property Value Source

Molecular Formula C₆H₇NO₄S [3]

Molecular Weight 189.19 g/mol [3]

pKa -0.81±0.50 (Predicted) [2]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents, strong

acids, and strong bases. May

be sensitive to prolonged

exposure to air.

[2][3][4]

Synonyms

3-amino-4-

hydroxybenzenesulfonic acid,

4-Hydroxy-3-

aminobenzenesulfonic acid, o-

Aminophenol-p-sulfonic acid

[3]

Experimental Protocols
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Detailed methodologies for the determination of key physical and chemical properties are

crucial for reproducible research. The following sections describe standard protocols that can

be adapted for 2-Aminophenol-4-sulfonic acid.

Determination of Melting Point (Capillary Method)
This protocol is based on the ASTM E324 standard test method.[2]

Sample Preparation: A small amount of finely powdered, dry 2-Aminophenol-4-sulfonic acid

is packed into a capillary tube to a height of 2-4 mm.

Apparatus: A calibrated melting point apparatus equipped with a heating block, a

thermometer, and a means to control the heating rate is used.

Procedure:

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rapid rate to a temperature approximately 10-15 °C below the

expected melting point.

The heating rate is then reduced to 1-2 °C per minute.

The temperature at which the first liquid appears (initial melting point) and the temperature

at which the last solid particle disappears (final melting point) are recorded.

Reporting: The melting point is reported as a range from the initial to the final melting point.

Given that 2-Aminophenol-4-sulfonic acid decomposes at high temperatures, it is noted that

the substance may char or discolor as it approaches its decomposition temperature.

Determination of Water Solubility (Flask Method)
This protocol is based on the OECD Guideline 105 for testing of chemicals.[6][7][8][9]

Apparatus: A constant temperature water bath, a mechanical shaker, a centrifuge, and an

analytical method for quantifying the concentration of the solute (e.g., HPLC, UV-Vis

spectroscopy).
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Procedure:

An excess amount of 2-Aminophenol-4-sulfonic acid is added to a known volume of

distilled water in a glass flask.

The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for a

sufficient time to reach equilibrium (preliminary tests should be conducted to determine

this time).

After equilibration, the mixture is centrifuged to separate the undissolved solid.

A sample of the clear supernatant is carefully removed.

The concentration of 2-Aminophenol-4-sulfonic acid in the supernatant is determined

using a validated analytical method.

Reporting: The water solubility is reported in g/L or mg/mL at the specified temperature.

Synthesis of 2-Aminophenol-4-sulfonic acid
A common method for the synthesis of 2-Aminophenol-4-sulfonic acid is the sulfonation of 2-

aminophenol.

Experimental Protocol: Sulfonation of 2-Aminophenol
This protocol is adapted from a described synthetic method.

Reaction Setup: A four-necked round-bottom flask is equipped with a mechanical stirrer, a

dropping funnel, a thermometer, and a reflux condenser.

Procedure:

30 g of 2-aminophenol (99% purity) is slowly added to 56 mL of fuming sulfuric acid

(containing ≥20.0% SO₃) in the reaction flask. The addition rate is controlled to maintain

the temperature at or below 63 °C.

After the addition is complete, the reaction mixture is heated to and maintained at 65 ± 2

°C for 2 hours.
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The reaction mixture is then carefully poured into 150 mL of water at 30 °C.

The mixture is heated to 97 ± 1 °C to facilitate precipitation.

After precipitation is complete, the mixture is gradually cooled to 30 °C.

The solid product is collected by filtration and washed with cold water.

The product is then dried to yield 2-Aminophenol-4-sulfonic acid.

Visualizations
Synthesis Workflow of 2-Aminophenol-4-sulfonic acid
The following diagram illustrates the key steps in the synthesis of 2-Aminophenol-4-sulfonic

acid via the sulfonation of 2-aminophenol.
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Caption: Synthesis workflow for 2-Aminophenol-4-sulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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